Cas no 85921-53-5 (Moveltipril calcium)

Moveltipril calcium structure
Moveltipril calcium structure
Product Name:Moveltipril calcium
CAS No:85921-53-5
MF:C38H58CaN4O10S2
MW:835.095927715302
CID:60922
PubChem ID:6917881
Update Time:2025-04-18

Moveltipril calcium Chemical and Physical Properties

Names and Identifiers

    • Moveltipril calcium
    • Calcium (2R)-1-[(2R)-3-[2-(cyclohexanecarbonylamino)propanoylsulfanyl]-2-methylpropanoyl]pyrrolidine-2-carboxylate
    • altiopril calcium
    • MC 838
    • Calcium (-)-N-(((S)-3-(N-cyclohexylcarbonyl-D-alanyl)thio)-2-methylpropionyl)-L-prolinate
    • MOVELTIPRIL CALCIUM [JAN]
    • UNII-SB44S25HE5
    • calcium;(2S)-1-[(2S)-3-[(2R)-2-(cyclohexanecarbonylamino)propanoyl]sulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylate
    • Moveltipril calcium salt
    • L-PROLINE, N-(CYCLOHEXYLCARBONYL)-D-ALANYL-(2S)-3-MERCAPTO-2-METHYLPROPANOYL-, CALCIUM SALT (2:1)
    • 85921-53-5
    • SB44S25HE5
    • Q27289124
    • SCHEMBL5604459
    • MC-838
    • Calcium(S)-1-((S)-3-(((R)-2-(cyclohexanecarboxamido)propanoyl)thio)-2-methylpropanoyl)pyrrolidine-2-carboxylate
    • Lowpress
    • MOVELTIPRIL CALCIUM SALT [MI]
    • Lowpres
    • L-Proline, 1-(3-((2-((cyclohexylcarbonyl)amino)-1-oxopropyl)thio)-2-methyl-1-oxopropyl)-, calcium salt (2:1), (R-(R*,S*))-
    • Calcium (S)-1-((S)-3-(((R)-2-(cyclohexanecarboxamido)propanoyl)thio)-2-methylpropanoyl)pyrrolidine-2-carboxylate
    • Inchi: 1S/2C19H30N2O5S.Ca/c2*1-12(17(23)21-10-6-9-15(21)18(24)25)11-27-19(26)13(2)20-16(22)14-7-4-3-5-8-14;/h2*12-15H,3-11H2,1-2H3,(H,20,22)(H,24,25);/q;;+2/p-2/t2*12-,13-,15+;/m11./s1
    • InChI Key: CUZMQPZYCDIHQL-VCTVXEGHSA-L
    • SMILES: [Ca+2].S(C([C@@H](C)NC(C1CCCCC1)=O)=O)C[C@@H](C)C(N1CCC[C@H]1C(=O)[O-])=O.S(C([C@@H](C)NC(C1CCCCC1)=O)=O)C[C@@H](C)C(N1CCC[C@H]1C(=O)[O-])=O

Computed Properties

  • Exact Mass: 834.32200
  • Monoisotopic Mass: 834.3220273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 19
  • Complexity: 571
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 264Ų

Experimental Properties

  • Melting Point: ~190°
  • PSA: 236.16000
  • LogP: 4.58920
  • Specific Rotation: D20 -48 to -52° (c = 1 in methanol)

Moveltipril calcium Security Information

  • Toxicity:LD50 in male, female mice, male, female rats (g/kg): all >10.0 orally; 2.1, 2.3, 1.3, 1.3 i.p.; 3.0, 3.8, 3.4, 3.9 s.c.; and in male, female dogs (g/kg): >6.0, >6.0 orally (Sakai)

Moveltipril calcium Pricemore >>

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